4-fluoro-N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzenesulfonamide

• IUPAC Name: 4-fluoro-N-methyl-N-[(1-methylbenzimidazol-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H16FN3O2S/c1-19(23(21,22)13-9-7-12(17)8-10-13)11-16-18-14-5-3-4-6-15(14)20(16)2/h3-10H,11H2,1-2H3
• InChI Key: BFIWAXGGISAHGJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN(C)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H16FN3O2S
• Molecular Weight: 333.4 g/mol

Description

4-fluoro-N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzenesulfonamide is a compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonamide compounds, which are known for their ability to inhibit the activity of enzymes and proteins in the body.

Scientific Research Applications

4-fluoro-N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzenesulfonamide has been studied for its potential applications in various scientific research fields. One of the main applications of this compound is in the field of cancer research. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This makes it a potential candidate for the development of new anti-cancer drugs.

Mechanism of Action

The mechanism of action of 4-fluoro-N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzenesulfonamide involves the inhibition of the activity of certain enzymes and proteins in the body. This compound binds to the active site of these enzymes and proteins, preventing them from carrying out their normal functions. This leads to a decrease in the activity of these enzymes and proteins, which can have various effects on the body.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-fluoro-N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzenesulfonamide depend on the specific enzymes and proteins that it targets. In cancer cells, this compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This can lead to a decrease in the growth and spread of cancer cells. In other cells, this compound may have different effects depending on the specific enzymes and proteins that it targets.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzenesulfonamide in lab experiments is its ability to selectively target specific enzymes and proteins. This makes it a useful tool for studying the functions of these enzymes and proteins in the body. However, one of the limitations of using this compound is its potential toxicity. It is important to use this compound in appropriate concentrations and to take appropriate safety precautions when handling it.

Future Directions

There are many potential future directions for the study of 4-fluoro-N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzenesulfonamide. One direction is the development of new anti-cancer drugs based on this compound. Another direction is the study of the specific enzymes and proteins that are targeted by this compound, which could lead to a better understanding of the functions of these enzymes and proteins in the body. Additionally, the development of new synthesis methods for this compound could lead to improvements in its efficiency and safety.

Synthesis Methods

The synthesis of 4-fluoro-N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]benzenesulfonamide involves the reaction of 4-fluorobenzenesulfonyl chloride with N-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methyl]amine in the presence of a base such as triethylamine. The reaction takes place under reflux conditions and the resulting product is purified by recrystallization.